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Compound of Interest

Compound Name: 4-Bromo-2,1,3-benzothiadiazole

Cat. No.: B1270332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-2,1,3-benzothiadiazole, a key
heterocyclic intermediate. Its unique electronic properties make it a valuable building block in
the fields of medicinal chemistry, materials science, and diagnostics. This document details its
core molecular data, synthesis protocols, and applications in organic synthesis, with a focus on

palladium-catalyzed cross-coupling reactions.

Core Molecular Data

4-Bromo-2,1,3-benzothiadiazole is a halogenated derivative of the benzothiadiazole scaffold.
The electron-withdrawing nature of the thiadiazole ring system significantly influences the
reactivity of the fused benzene ring, making this compound a versatile precursor for further

functionalization.[1]
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Identifier Value Source
4-bromo-2,1,3-

IUPAC Name o [2]
benzothiadiazole

Molecular Formula CeH3BrN2S [21[3]1[41[5]

Molecular Weight 215.07 g/mol [21[31[4][5]

CAS Number 22034-13-5 [2][3]
White to light yellow crystalline

Appearance [6]
powder

Canonical SMILES C1=CC2=NSN=C2C(=C1)Br [6]
KYKBVPGDKGABHY-

INChl Key [2]

UHFFFAOYSA-N

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 4-Bromo-2,1,3-
benzothiadiazole and its subsequent use in cross-coupling reactions.

A common and effective method for the synthesis of 4-Bromo-2,1,3-benzothiadiazole involves
the direct bromination of 2,1,3-benzothiadiazole using bromine in a hydrobromic acid solution.

[3]14]

Materials:

2,1,3-benzothiadiazole

48% Hydrobromic acid (HBr)

Bromine (Br2)

Dichloromethane (CH2Clz2)

Aqueous sodium sulfate (Na2S0a4)
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e Hexane
o Ethyl acetate
Procedure:

 In a round-bottomed flask equipped with a reflux condenser, combine 25.0 g (183.7 mmol) of
2,1,3-benzothiadiazole with 150 mL of 48% hydrobromic acid.[3][4]

e Heat the mixture to 100 °C with stirring.[3][4]

e Slowly add 8.5 mL (165.4 mmol) of bromine to the heated mixture.[3][4]

e Maintain the reaction at 100 °C with continuous stirring for 9 hours.[3][4]
 After the reaction period, allow the mixture to cool to room temperature.[3][4]

e Add 200 mL of dichloromethane to dissolve the precipitated solid, followed by 100 mL of
agueous sodium sulfate.[3]

o Separate the organic layer, wash it with a saturated aqueous solution of sodium bicarbonate,
and dry it over anhydrous sodium sulfate.[3]

o Concentrate the solution under reduced pressure to obtain the crude product.[3]
Purification:

e Suspend the crude product in 200 mL of a hexane/ethyl acetate (4:1, v/v) mixture and filter to
remove the insoluble 4,7-dibromo-2,1,3-benzothiadiazole by-product.[3][4]

o Concentrate the filtrate and resuspend the resulting solid in 200 mL of hexane.[3][4]
» Collect the solid by filtration to yield a portion of the desired product.[3][4]

o Further purify the filtrate by column chromatography on silica gel, using a hexane/ethyl
acetate (97:3, v/v) eluent system to obtain additional product.[3][4]
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Synthesis Workflow of 4-Bromo-2,1,3-benzothiadiazole
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Caption: Synthesis and purification workflow.
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4-Bromo-2,1,3-benzothiadiazole is an excellent substrate for palladium-catalyzed cross-
coupling reactions, such as the Sonogashira coupling. This reaction facilitates the formation of
a carbon-carbon bond between the benzothiadiazole core and a terminal alkyne, enabling the
synthesis of complex conjugated molecules for applications in materials science and medicinal
chemistry.[7]

General Protocol:
o Materials:
o 4-bromo-2,1,3-benzothiadiazole derivative
o Terminal alkyne (1.1 - 1.5 equivalents)
o Palladium catalyst (e.g., Pd(PPhs)2Clz, 1-5 mol%)
o Copper(l) iodide (Cul, 2-10 mol%)
o Amine base (e.qg., triethylamine, 2-3 equivalents)
o Anhydrous solvent (e.g., THF, toluene)
o Inert gas (Argon or Nitrogen)
e Procedure:

o To a dry Schlenk tube under an inert atmosphere, add the 4-bromo-2,1,3-
benzothiadiazole derivative, palladium catalyst, and copper(l) iodide.[7]

o Add the anhydrous solvent, followed by the amine base and the terminal alkyne via
syringe.[7]

o Stir the reaction mixture at the appropriate temperature (e.g., room temperature to 80 °C).

[7]

o Monitor the reaction progress using TLC or LC-MS.[7]
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[e]

Upon completion, cool the mixture to room temperature and dilute with an organic solvent
(e.g., ethyl acetate).[7]

Wash the mixture with water or saturated aqueous ammonium chloride to remove salts.[7]

[e]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

o

pressure.[7]

o

Purify the crude product by column chromatography on silica gel.[7]

Reaction Mechanism Visualization

The Sonogashira reaction proceeds via a catalytic cycle involving both palladium and copper
catalysts. The key steps are the oxidative addition of the aryl halide to the palladium(0)
complex, followed by transmetalation with a copper acetylide, and concluding with reductive
elimination to yield the final product and regenerate the catalyst.[7]
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Catalytic Cycle of the Sonogashira Coupling Reaction
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Caption: The catalytic cycle of the Sonogashira coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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